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Compound of Interest

Compound Name: 2,2,4-Trimethyl-3-pentanol

Cat. No.: B1616163 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2,2,4-Trimethyl-3-pentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2,4-Trimethyl-3-pentanol, a branched-chain octyl alcohol, is a compound of interest in

various chemical and pharmaceutical applications. Its unique structural arrangement, featuring

significant steric hindrance around the hydroxyl group, imparts distinct physical and chemical

properties that influence its behavior as a solvent, a reactant, and a potential component in

formulated products. This guide provides a comprehensive overview of the key physical

properties of 2,2,4-trimethyl-3-pentanol, offering a foundational understanding for its

application in research and development.

Molecular Structure and Identification
A clear understanding of the molecular structure is paramount to interpreting its physical

properties.

Caption: Molecular Structure of 2,2,4-Trimethyl-3-pentanol

Table 1: Compound Identification
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Identifier Value

IUPAC Name 2,2,4-trimethylpentan-3-ol[1][2]

CAS Number 5162-48-1[1][3][4][5]

Molecular Formula C₈H₁₈O[1][2][3][6]

Molecular Weight 130.23 g/mol [1][3][6][7]

InChI
InChI=1S/C8H18O/c1-6(2)7(9)8(3,4)5/h6-

7,9H,1-5H3[5]

InChIKey AXINNNJHLJWMTC-UHFFFAOYSA-N[5]

Synonyms 3-Pentanol, 2,2,4-trimethyl-[5]

Physicochemical Properties
The physical state and behavior of 2,2,4-trimethyl-3-pentanol under various conditions are

dictated by its physicochemical properties.

Table 2: Key Physical Properties

Property Value

Appearance
Light brown or yellow liquid; Clear liquid with a

fruity aroma[7]

Boiling Point 151 °C[3]

Melting Point -11 °C[3]

Density 0.828 g/mL[3]

Refractive Index 1.427[3]

Solubility
Soluble in heptane and ethanol; Insoluble in

water[7][8]

Experimental Determination of Physical Properties
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Accurate determination of physical properties is crucial for the reliable application of 2,2,4-
trimethyl-3-pentanol. The following are standard protocols for measuring key parameters.

Boiling Point Determination
The boiling point is a fundamental property that informs distillation and purification processes.

Protocol:

Place a small sample of 2,2,4-trimethyl-3-pentanol in a Thiele tube with a heating oil.

Insert a thermometer and a capillary tube (sealed at one end) into the sample.

Heat the Thiele tube gently and observe for a continuous stream of bubbles from the

capillary tube.

Remove the heat and record the temperature at which the liquid just begins to enter the

capillary tube. This is the boiling point.

Sample Preparation Heating Observation Cooling and Measurement

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination

Density Measurement
Density is a critical parameter for volumetric calculations and formulation development.

Protocol:

Weigh a clean, dry pycnometer (specific gravity bottle) of a known volume.

Fill the pycnometer with 2,2,4-trimethyl-3-pentanol, ensuring no air bubbles are present.

Thermostat the pycnometer and its contents to a specific temperature (e.g., 25 °C).
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Weigh the filled pycnometer.

Calculate the density by dividing the mass of the liquid by the volume of the pycnometer.

Refractive Index Measurement
The refractive index is a useful property for identification and purity assessment.

Protocol:

Calibrate an Abbe refractometer using a standard of known refractive index.

Place a few drops of 2,2,4-trimethyl-3-pentanol on the prism of the refractometer.

Close the prism and allow the sample to equilibrate to the instrument's temperature.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Read the refractive index from the scale.

Spectroscopic Data
Spectroscopic analysis provides detailed information about the molecular structure and

functional groups of 2,2,4-trimethyl-3-pentanol.

¹H NMR (Proton Nuclear Magnetic Resonance): Provides information on the different types

of protons and their neighboring environments.[1][9]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Identifies the different carbon

environments within the molecule.[1]

IR (Infrared) Spectroscopy: Confirms the presence of the hydroxyl (-OH) functional group

through its characteristic broad absorption band.[1][5]

Mass Spectrometry: Determines the molecular weight and provides information on the

fragmentation pattern of the molecule, aiding in structural elucidation.[1][10]
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Safety, Handling, and Storage
Proper handling and storage are essential when working with 2,2,4-trimethyl-3-pentanol to
ensure laboratory safety.

Hazards: 2,2,4-trimethyl-3-pentanol is a flammable liquid and vapor. It is harmful if

swallowed and can cause skin and eye irritation.[11][12]

Handling: Use in a well-ventilated area, and wear appropriate personal protective equipment

(PPE), including gloves and safety goggles.[11][13] Ground and bond containers when

transferring material to prevent static discharge.[13]

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and

incompatible substances such as oxidizing agents.[11][13][14] Keep containers tightly

closed.[11][13]

Safe Handling Proper Storage

Ventilation PPE Grounding Cool_Dry Away_from_Ignition Tightly_Closed

Click to download full resolution via product page

Caption: Key Safety and Handling Considerations

Conclusion
The physical properties of 2,2,4-trimethyl-3-pentanol, from its boiling and melting points to its

spectroscopic signature, are a direct consequence of its highly branched and sterically

hindered structure. A thorough understanding of these properties, coupled with safe handling

practices, is fundamental for its effective and responsible use in scientific research and

industrial applications. This guide serves as a foundational resource for professionals engaged

in the study and application of this versatile alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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